6-Amino-5-(4-methoxybenzyl)-2-phenyl-4-pyrimidinylamine

• IUPAC Name: 5-[(4-methoxyphenyl)methyl]-2-phenylpyrimidine-4,6-diamine
• InChI: InChI=1S/C18H18N4O/c1-23-14-9-7-12(8-10-14)11-15-16(19)21-18(22-17(15)20)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H4,19,20,21,22)
• InChI Key: ZVZZSDWLUKTJPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=C(N=C(N=C2N)C3=CC=CC=C3)N
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

6-Amino-5-(4-methoxybenzyl)-2-phenyl-4-pyrimidinylamine (6-AMPM) is an organic compound that has been studied for its potential to serve as a novel therapeutic agent. This compound is composed of an amine group, a phenyl ring, and a pyrimidine ring, and is synthesized by the condensation of 4-methoxybenzaldehyde and 2-amino-5-chloropyrimidine. 6-AMPM has been studied for its potential applications in drug design and development, as well as its potential to act as an anti-inflammatory or anticoagulant agent.

Scientific Research Applications

Heterocyclic Amines in Cancer Research

Research on heterocyclic amines like PhIP (2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine) has revealed their formation in cooked meats and their implications in cancer, particularly breast cancer. Studies have shown that these compounds can form DNA adducts, suggesting a potential role in carcinogenesis. This area of research emphasizes the importance of understanding the biological activities and toxicological profiles of heterocyclic compounds, which could extend to compounds like 6-Amino-5-(4-methoxybenzyl)-2-phenyl-4-pyrimidinylamine (Snyderwine, 1994).

Pyrimidine Derivatives and Their Biological Activities

The Structure-Activity Relationships (SAR) of pyrimidine derivatives have been extensively studied, revealing a wide range of biological activities including antimicrobial, anticancer, and anti-inflammatory effects. The position of substituents on the pyrimidine nucleus significantly influences these activities, providing a framework for designing new compounds with targeted therapeutic effects. This suggests that modifications to the pyrimidine core, such as those in 6-Amino-5-(4-methoxybenzyl)-2-phenyl-4-pyrimidinylamine, could be explored for diverse pharmacological applications (Natarajan et al., 2022).

Advanced Oxidation Processes in Environmental Science

In environmental science, the degradation of pollutants through Advanced Oxidation Processes (AOPs) has been a significant area of research. Studies on compounds like acetaminophen highlight the role of AOPs in breaking down recalcitrant compounds, leading to the formation of various by-products. Understanding the degradation pathways and biotoxicity of these by-products is crucial for assessing environmental risks and developing more effective water treatment methods. This research area could be relevant for studying the environmental fate and impact of chemical compounds, including pyrimidine derivatives (Qutob et al., 2022).